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Compound of Interest |

Compound Name: 1,2-Dimethylpropylamine

CAS No.: 598-74-3

Cat. No.: B1361077

\ J

1,2-Dimethylpropylamine, also known by its IUPAC name 3-Methyl-2-butanamine, is a
primary aliphatic amine. Its structure, featuring a branched alkyl chain, significantly influences
its physical and chemical behavior, making it a valuable building block and intermediate in
organic synthesis.

e Chemical Identity:

o

Common Name: 1,2-Dimethylpropylamine

[¢]

IUPAC Name: 3-Methyl-2-butanamine[1][2][3][4]

[¢]

Synonyms: 2-Amino-3-methylbutane, 3-Methyl-2-butylamine[5]

o

CAS Number: 598-74-3[1][4][5][6]

o

Molecular Formula: CsH13N[1]

[¢]

Molecular Weight: 87.16 g/mol [1][5][6]

 Structural Influence on Properties: The molecular structure, (CH3)2CHCH(CH3)NHz, consists
of a five-carbon backbone with a primary amine group (-NHz) on the second carbon. The
presence of the amine group allows for hydrogen bonding, a key intermolecular force that
elevates its boiling point compared to alkanes of similar molecular weight. However, the
steric hindrance from the branched methyl groups can slightly modulate the strength of these
interactions.
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 Significance and Applications: 1,2-Dimethylpropylamine serves multiple roles in scientific
and industrial settings. It is utilized as a standard in analytical chemistry, specifically in the
separation of alkali and alkaline earth metal cations using capillary electrochromatography.[1]
[6][7] In organic synthesis, it functions as a versatile solvent, catalyst, and intermediate for
the production of pharmaceuticals, agrochemicals, and rubber chemicals.[8] Its properties
also lend it to use as a corrosion inhibitor.[8]

Core Physicochemical Properties

The accurate characterization of a compound's physical properties is fundamental to its
application in a laboratory or industrial setting. The following table summarizes the key
physicochemical data for 1,2-Dimethylpropylamine.

Property Value Source(s)
Boiling Point 84-87 °C [L1[21[3][4][6][7]
Melting Point -50 °C [1][4](6]
Density 0.757 g/mL at 25 °C [111416171
Refractive Index (n20/D) 1.4055 (111416171
Flash Point -18 °F (-28 °C) [closed cup] [1][6]

pKa (Predicted) 10.80 £ 0.10 [1][4]
Appearance Colorless to light-yellow liquid (4]

oil

Sparingly soluble in
Chloroform, slightly in
Methanol.[1][4] Note: Reports
Solubility on water solubility vary, with
some sources indicating
miscibility[8] and others stating

it does not mix well.

In-depth Analysis of the Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure exerted on it. For 1,2-dimethylpropylamine, the literature consistently reports a
boiling point in the range of 84-87 °C at standard atmospheric pressure.[1][4][6][7] One source
specifies a value of 85.5 °C.[5] This value is a direct consequence of the intermolecular forces
at play:

e Hydrogen Bonding: As a primary amine, the N-H bonds are polarized, allowing molecules to
form hydrogen bonds with one another. This is the strongest intermolecular force present
and is the primary reason for its relatively high boiling point.

e Van der Waals Forces: These temporary dipole-dipole interactions contribute to the overall
intermolecular attraction. The branched structure of 1,2-dimethylpropylamine, while having
the same molecular weight as a straight-chain amine like pentylamine, results in a more
compact, spherical shape. This reduces the surface area available for van der Waals
interactions, which typically lowers the boiling point compared to its linear isomer.

e Dipole-Dipole Interactions: The polar C-N and N-H bonds create a net molecular dipole,
leading to additional electrostatic attractions between molecules.

The interplay of these forces dictates the energy required to transition the substance from the
liquid to the gaseous phase.

Experimental Determination of Boiling Point

Accurate boiling point determination is crucial for verifying the purity of a substance and for
process control in chemical synthesis.

Theoretical Principles

A liquid boils when its molecules have enough thermal energy to overcome the intermolecular
forces holding them together, allowing them to escape into the vapor phase. This occurs when
the liquid's internal vapor pressure equals the external atmospheric pressure. Therefore, any
experimental setup must accurately measure the temperature of the vapor that is in equilibrium
with the boiling liquid.[9][10]

Recommended Methodology: Thiele Tube Method
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For determining the boiling point of small quantities of liquid (1-2 mL), the Thiele tube method is
a classic, reliable, and self-validating technique. It is safer and requires less material than a full
distillation. The principle relies on trapping the substance's vapor in a capillary tube; the boiling
point is the temperature at which the external pressure is re-established inside the capillary
during cooling.[11]

Detailed Experimental Protocol

e Apparatus Assembly:

o Secure a Thiele tube to a retort stand using a clamp. Fill the tube with a high-boiling, non-
flammable liquid (e.g., mineral oil or silicone oil) to a level just above the top of the side-
arm.

o Causality: The Thiele tube is designed to ensure uniform heating of the oil bath via
convection, which is critical for an accurate temperature reading.

o Attach a small test tube (e.g., 75x10 mm) to a thermometer using a small rubber band or
wire. The bottom of the test tube should be level with the thermometer's bulb.

o Add approximately 1-2 mL of 1,2-dimethylpropylamine to the test tube.

o Take a capillary tube (sealed at one end) and place it into the test tube with the open end
facing down.

e Heating and Observation:

o Immerse the thermometer and attached sample tube into the Thiele tube, ensuring the
sample is level with the middle of the oil. The rubber band must remain above the oil level
to prevent degradation.

o Gently heat the side arm of the Thiele tube with a microburner or hot air gun.[11] Heat
slowly, aiming for a temperature increase of 1-2 °C per minute as you approach the
expected boiling point (approx. 85 °C).

o Causality: Slow, steady heating is paramount to ensure thermal equilibrium between the
oil bath, the sample, and the thermometer. Rapid heating will cause the thermometer
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reading to lag behind the actual sample temperature, leading to inaccurate results.

o As the liquid heats, dissolved air will first be expelled from the capillary tube. As the boiling
point is reached, the vapor pressure of the 1,2-dimethylpropylamine will overcome the
atmospheric pressure, and a rapid, continuous stream of bubbles will emerge from the
capillary tube.[11]

e Measurement and Validation:
o Once a vigorous and steady stream of bubbles is observed, remove the heat source.

o The bubbling will slow down and stop as the apparatus cools. The precise moment the
bubbling ceases and the liquid just begins to be drawn back into the capillary tube, the
internal pressure of the trapped vapor equals the external atmospheric pressure.

o Trustworthiness: This point is the true boiling point. The temperature recorded at this exact
moment is the experimental boiling point of 1,2-dimethylpropylamine. The self-validating
nature of this protocol comes from the direct observation of the pressure equilibrium.

o Allow the apparatus to cool significantly before repeating the measurement for
confirmation. Record the ambient barometric pressure, as boiling point is pressure-
dependent.

Visualization of Experimental Workflow

8. Record temperature
‘when liquid enters capillary.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.
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Safety, Handling, and Storage

1,2-Dimethylpropylamine is a hazardous substance and must be handled with appropriate

precautions.
e Hazard Identification:

o Physical Hazards: Highly flammable liquid and vapor (H225).[6] Vapors may form
explosive mixtures with air.

o Health Hazards: Harmful if swallowed (H302) and toxic in contact with skin (H311).[6]
Causes severe skin burns and serious eye damage (H314).[6] May cause respiratory
irritation.

¢ Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene), a lab coat,
and closed-toe shoes. An apron may be required for larger quantities.

o Respiratory Protection: All handling should be performed in a certified chemical fume hood
to avoid inhalation of vapors.[12]

e Handling and Storage:

o Keep away from heat, sparks, open flames, and other ignition sources.[12] Use non-
sparking tools.

o Store in a tightly closed container in a dry, cool, and well-ventilated area designated for
flammable liquids.[1][12] Recommended storage temperature is 2-8°C.[1][4]

o Ground and bond containers when transferring material to prevent static discharge.
o First Aid and Spill Response:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek immediate medical attention.
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o Skin Contact: Immediately remove all contaminated clothing and rinse skin with copious
amounts of water for at least 15 minutes. Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

o Spills: Eliminate all ignition sources. Absorb with an inert, non-combustible material (e.g.,
sand, vermiculite) and place in a suitable container for disposal.

Conclusion

The boiling point of 1,2-dimethylpropylamine, reliably determined to be in the range of 84-87
°C, is a critical parameter governed by its unique molecular structure and the resulting
intermolecular forces. This guide provides the foundational data and a validated experimental
protocol necessary for its safe and effective use in a research or developmental setting. A
thorough understanding of its physicochemical properties, coupled with strict adherence to
safety protocols, is essential for any professional working with this versatile chemical
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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